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Compound of Interest

Compound Name: Sulfuric acid tetrahydrate

Cat. No.: B15414281

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core thermodynamic properties
of sulfuric acid tetrahydrate (H2SO4-4H20). The information presented herein is compiled
from authoritative sources and is intended to serve as a valuable resource for professionals in
research, development, and pharmaceutical sciences. This document details quantitative
thermodynamic data, outlines experimental methodologies for their determination, and provides
visualizations of phase relationships and experimental workflows.

Core Thermodynamic Data

The thermodynamic properties of sulfuric acid tetrahydrate have been meticulously
determined through calorimetric studies. The following tables summarize key quantitative data,
providing a basis for understanding the stability and behavior of this hydrate.

Table 1: Standard Molar Thermodynamic Properties of Sulfuric Acid Tetrahydrate at 298.15 K
(25 °C)
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Property Symbol Value Units
Molar Mass M 170.14 g/mol
Standard Molar
_ AfH° -2010.98 + 0.17 kJ/mol
Enthalpy of Formation
Standard Molar
S° 344.3 J/(mol-K)

Entropy

Note: The standard molar entropy is calculated from low-temperature heat capacity

measurements.

Table 2: Molar Heat Capacity (C_p) of Sulfuric Acid Tetrahydrate (Solid Phase) at Various

Temperatures

This data is derived from the experimental work of Hornung and Giauque (1955).
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Temperature (K) Molar Heat Capacity (J/(mol-K))
15 11.34
20 21.55
30 43.18
40 64.98
50 84.43
60 101.17
70 115.81
80 128.87
90 140.79
100 151.84
120 171.75
140 189.45
160 205.85
180 221.54
200 236.98
220 252.42
240 268.07

Table 3: Enthalpy and Entropy of Fusion of Sulfuric Acid Tetrahydrate

Property Symbol Value Units
Melting Point T m 244.89 K
Enthalpy of Fusion AfusH 29.53 kJ/mol
Entropy of Fusion AfusS 120.58 J/(mol-K)
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Experimental Protocols

The determination of the thermodynamic properties of sulfuric acid hydrates relies on precise
calorimetric measurements. The methodologies employed by Giauque and his coworkers for
their seminal studies on sulfuric acid hydrates serve as a foundational reference.

Low-Temperature Heat Capacity Measurement (Based
on the work of Giauque and coworkers)

Objective: To measure the heat capacity of solid sulfuric acid tetrahydrate from near absolute
zero to its melting point.

Apparatus: A Nernst adiabatic, calorimetric cryostat is used. This apparatus is designed to
maintain a sample in a calorimeter vessel at a desired temperature with minimal heat exchange
with the surroundings, except for the precisely measured electrical energy input.

Methodology:

o Sample Preparation: A sample of sulfuric acid tetrahydrate of known mass is prepared by
carefully mixing stoichiometric amounts of high-purity sulfuric acid and water. The
composition is verified through titration. The sample is then introduced into the calorimeter
vessel.

o Calorimeter Assembly: The calorimeter vessel, containing the sample, is suspended in a
high-vacuum environment. It is surrounded by an adiabatic shield. A platinum resistance
thermometer, calibrated against a standard, is used to measure the temperature of the
calorimeter. A heater coil is also wound around the calorimeter.

o Cooling: The calorimeter and the adiabatic shield are cooled to the lowest desired
temperature (typically around 15 K) using liquid hydrogen or helium as a refrigerant.

e Heat Input and Temperature Measurement:
o The calorimeter is allowed to reach thermal equilibrium at a starting temperature (T1).

o A known quantity of electrical energy (q) is supplied to the heater over a specific time
interval, causing the temperature of the calorimeter and its contents to rise.
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o During the heating period, the temperature of the adiabatic shield is controlled to match
the temperature of the calorimeter, minimizing heat leak.

o The final equilibrium temperature (T2) is recorded.

o Calculation of Heat Capacity: The heat capacity (C_p) at the mean temperature ((T1 + T2)/2)
is calculated using the following formula:

C_p=q/(n*(T2-T))

where:

o ¢ is the heat input in joules.

o nis the number of moles of the sample.

o Tiand T2 are the initial and final temperatures in Kelvin.

» Data Collection: This process is repeated in small temperature increments from the lowest
temperature up to and through the melting point of the substance.

Determination of Enthalpy of Fusion
Methodology:

e During the heat capacity measurements, as the sample reaches its melting point, the input of
electrical energy will cause the phase transition to occur at a constant temperature.

» The total energy required to melt the entire sample at its melting point is measured.

e The molar enthalpy of fusion (AfusH) is calculated by dividing the total energy input during
melting by the number of moles of the sample.

Visualizations
Phase Diagram of the Sulfuric Acid-Water System

The following diagram illustrates the phase relationships in the sulfuric acid-water system,
highlighting the stability region of sulfuric acid tetrahydrate (SAT).
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Phase Diagram of the H2SO4-H20 System

Legend
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Caption: Phase diagram illustrating the stability region of sulfuric acid tetrahydrate.

Experimental Workflow for Low-Temperature
Calorimetry

The following diagram outlines the logical flow of an experiment to determine the heat capacity
of a substance at low temperatures.
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Workflow for Low-Temperature Calorimetry
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Caption: Logical workflow for determining heat capacity via low-temperature calorimetry.
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 To cite this document: BenchChem. [In-Depth Technical Guide: Thermodynamic Properties
of Sulfuric Acid Tetrahydrate]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15414281#thermodynamic-properties-of-sulfuric-
acid-tetrahydrate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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